Cas no 136663-38-2 ((2-Methylbenzo[d]oxazol-5-yl)methanol)

(2-Methylbenzo[d]oxazol-5-yl)methanol Properties

Names and Identifiers

• (2-Methylbenzo[d]oxazol-5-yl)methanol
• (2-methyl-1,3-benzoxazol-5-yl)methanol
• 5-Benzoxazolemethanol, 2-methyl-
• ZVBPKWNJXRJGOR-UHFFFAOYSA-N
• 2-Methylbenzo[d]oxazole-5-methanol
• 6497AA
• FCH1179851
• AK128727
• AX8250789
• SCHEMBL17221544
• A904262
• AKOS016000868
• AS-60838
• 136663-38-2
• DTXSID40576496
• CS-0152751
• MFCD12965126
• C72464
• +Expand

• MDL： MFCD12965126
• InChIKey： ZVBPKWNJXRJGOR-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO2/c1-6-10-8-4-7(5-11)2-3-9(8)12-6/h2-4,11H,5H2,1H3
• SMILES： O1C(C([H])([H])[H])=NC2C([H])=C(C([H])([H])O[H])C([H])=C([H])C1=2

Computed Properties

• Exact Mass: 163.063328530g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 163.063328530g/mol
• Heavy Atom Count: 12
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3